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molecular formula C19H34O5 B3136278 2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid CAS No. 413624-71-2

2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid

Cat. No. B3136278
CAS RN: 413624-71-2
M. Wt: 342.5 g/mol
InChI Key: NHVXRVOYVVPVDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975300B2

Procedure details

According to the procedure given for 210f, 209g (8.54 g, 21.4 mmol) was saponified with KOH (85%, 4.53 g, 68.6 mmol) in ethanol (13 mL) and water (5 mL) at reflux for 4 h. The solid product obtained after usual workup was recrystallized from Et2O/hexanes (50 mL/50 mL), affording 210g (4.16 g, 57%) as colorless needles. Mp 82-83° C. 1H NMR (CDCl3): δ 11.53 (br., 2H), 2.39 (t, 4H, J=7.3), 1.60-1.50 (m, 8H), 1.30-1.20 (m, 8H), 1.18 (s, 12H). 13C NMR (CDCl3): δ 211.7, 185.0, 42.8, 42.3, 40.4, 29.7, 25.1, 24.8, 23.8. HRMS (LSIMS, gly): Calcd for C19H35O5 (MH+): 343.2484, found: 343.2444. HPLC: 92.6% pure. Anal. (C19H34O5) C, H.
[Compound]
Name
210f
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
209g
Quantity
8.54 g
Type
reactant
Reaction Step Two
Name
KOH
Quantity
4.53 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
13 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
210g
Yield
57%

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=[O:28])[C:5]([CH3:27])([CH3:26])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][C:11](=[O:25])[CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([CH3:24])([CH3:23])[C:18]([O:20]CC)=[O:19])C.[OH-].[K+]>C(O)C.O>[CH3:23][C:17]([CH3:24])([CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][C:11](=[O:25])[CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][C:5]([CH3:27])([CH3:26])[C:4]([OH:28])=[O:3])[C:18]([OH:20])=[O:19] |f:1.2|

Inputs

Step One
[Compound]
Name
210f
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
209g
Quantity
8.54 g
Type
reactant
Smiles
C(C)OC(C(CCCCCC(CCCCCC(C(=O)OCC)(C)C)=O)(C)C)=O
Step Three
Name
KOH
Quantity
4.53 g
Type
reactant
Smiles
[OH-].[K+]
Step Four
Name
ethanol
Quantity
13 mL
Type
solvent
Smiles
C(C)O
Step Five
Name
water
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 4 h
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The solid product obtained after usual workup
CUSTOM
Type
CUSTOM
Details
was recrystallized from Et2O/hexanes (50 mL/50 mL)

Outcomes

Product
Name
210g
Type
product
Smiles
CC(C(=O)O)(CCCCCC(CCCCCC(C(=O)O)(C)C)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.16 g
YIELD: PERCENTYIELD 57%
YIELD: CALCULATEDPERCENTYIELD 56.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.